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Compound Name: I0-R

Cat. No.: B608124

For Research Use Only. Not for use in diagnostic procedures.

Introduction

IQ-R is a potent and selective small molecule inhibitor targeting the p110a subunit of
phosphoinositide 3-kinase (PI3K). The PISK/Akt/mTOR signaling pathway is a critical
intracellular cascade that regulates a wide range of cellular processes, including cell growth,
proliferation, survival, and metabolism.[1][2] Dysregulation of this pathway is a hallmark of
many human cancers, making it a key target for therapeutic intervention. These application
notes provide detailed protocols for characterizing the cellular effects of IQ-R, enabling
researchers to investigate its mechanism of action and therapeutic potential. The following
sections detail methods for assessing cell viability, target engagement, and downstream
cellular consequences of PI3K inhibition by 1Q-R.

Signaling Pathway of Interest

The PI3K/Akt/mTOR pathway is a crucial signaling cascade. Upon activation by growth factors,
PI3K phosphorylates PIP2 to PIP3, which in turn recruits and activates Akt. Activated Akt then
phosphorylates a multitude of downstream targets, including mTOR, which ultimately promotes
protein synthesis, cell growth, and survival. IQ-R exerts its effect by inhibiting PI3K, thereby
blocking these downstream events.
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Caption: PI3K/Akt/mTOR signaling pathway with the inhibitory action of 1Q-R.
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Experimental Characterization Workflow

A systematic approach is essential to characterize the effects of 1Q-R. The workflow begins
with determining the compound's potency in various cell lines, followed by confirming its impact
on the intended signaling pathway, and finally, assessing the resulting cellular phenotypes such

as apoptosis and cell cycle arrest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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